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Compound of Interest

Compound Name: Cycloheptanecarbaldehyde

Cat. No.: B1584565 Get Quote

An In-depth Technical Guide to Cycloheptanecarbaldehyde: Safety Data and Handling

Precautions

This guide provides comprehensive safety information and handling precautions for

cycloheptanecarbaldehyde (CAS No. 4277-29-6), intended for researchers, scientists, and

professionals in drug development. It consolidates data from various safety data sheets and

chemical databases to ensure safe laboratory practices.

Chemical and Physical Properties
Cycloheptanecarbaldehyde, also known as formylcycloheptane, is an organic compound with

the molecular formula C₈H₁₄O.[1] It is classified as a combustible solid and requires careful

handling due to its potential hazards.

Table 1: Physical and Chemical Properties of Cycloheptanecarbaldehyde
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Property Value Source

Molecular Formula C₈H₁₄O [1]

Molecular Weight 126.20 g/mol [1]

CAS Number 4277-29-6 [2][3]

Appearance Solid

Flash Point Not applicable

Storage Class 11 (Combustible Solids)

Toxicological Data
Comprehensive toxicological data, such as specific LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) values for cycloheptanecarbaldehyde, are not readily available in the

reviewed literature. However, GHS hazard statements indicate that the substance is flammable

and acts as an irritant.[1] Aldehydes as a class are known to be reactive and can exhibit toxicity

by forming covalent adducts with macromolecules in the body.[4][5]

Table 2: GHS Hazard Information for Cycloheptanecarbaldehyde

Hazard Class Category GHS Statement Source

Flammable Liquids Category 3
H226: Flammable

liquid and vapor
[1]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[1]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[1]

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of

cycloheptanecarbaldehyde are not specified in the available documentation. However,

standard methodologies for evaluating aldehyde toxicity generally involve the following:

Acute Toxicity Studies (LD50/LC50): These tests are typically performed according to OECD

guidelines (e.g., OECD 402 for dermal toxicity, OECD 403 for inhalation toxicity). The

protocol involves exposing laboratory animals (commonly rats or rabbits) to varying

concentrations of the substance to determine the dose at which 50% of the test population

succumbs.[6][7]

Irritation and Corrosivity Studies: Skin and eye irritation potential is assessed using protocols

like the OECD 404 (Acute Dermal Irritation/Corrosion) and OECD 405 (Acute Eye

Irritation/Corrosion) tests. These involve applying the substance to the skin or eyes of test

animals and observing for effects like erythema, edema, and opacity over a set period.

In Vitro Assays: Modern toxicological assessments often include in vitro methods to reduce

animal testing. For aldehydes, this could involve assays to measure cytotoxicity in relevant

cell lines or to study the compound's reactivity with key biological molecules like proteins and

DNA.[4]

Handling and Storage Precautions
Proper handling and storage are critical to minimize risks associated with

cycloheptanecarbaldehyde.

Handling:

Avoid contact with skin, eyes, and clothing.

Work in a well-ventilated area or under a chemical fume hood.

Use explosion-proof equipment and take precautionary measures against static discharge.

Keep away from heat, sparks, open flames, and other ignition sources.

Do not eat, drink, or smoke in handling areas.

Wash hands thoroughly after handling.
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Storage:

Keep containers tightly closed.

Store in a cool, dry, and well-ventilated place.

It is recommended to store in a refrigerator.

Store locked up and under an inert gas atmosphere.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn to prevent exposure. The selection of PPE depends on the

specific laboratory conditions and the quantity of the substance being handled.

Required Personal Protective Equipment

Respiratory Protection
(Use in poor ventilation)

Eye and Face Protection
(Safety goggles, face shield)

Hand Protection
(Chemical-resistant gloves)

Skin and Body Protection
(Lab coat, closed-toe shoes)

Highest Risk Standard Handling Minimum Requirement
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Click to download full resolution via product page

Caption: Hierarchy of Personal Protective Equipment for handling

cycloheptanecarbaldehyde.

First Aid Measures
In case of exposure, immediate action is necessary.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.

Skin Contact: Take off all contaminated clothing immediately. Rinse the skin thoroughly with

water. If irritation or a rash occurs, get medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.

Spill and Emergency Procedures
A systematic approach is required to safely manage a spill.

Emergency Workflow:
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Spill Occurs

Assess Situation
(Size, Hazard)

Alert Personnel &
Evacuate Area

Don Appropriate PPE

Contain Spill
(Use absorbent dikes)

Absorb Material
(Inert absorbent)

Collect Residue
(Sealable container)

Decontaminate Area
(Soap and water)

Dispose of Waste
(Follow regulations)

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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